Cas no 873011-51-9 (Benzaldehyde, 2-hydroxy-6-methyl-3-(trifluoromethyl)-)

Benzaldehyde, 2-hydroxy-6-methyl-3-(trifluoromethyl)- structure
873011-51-9 structure
Product Name:Benzaldehyde, 2-hydroxy-6-methyl-3-(trifluoromethyl)-
CAS No:873011-51-9
MF:C9H7F3O2
MW:204.145893335342
CID:1874040
PubChem ID:86088125
Update Time:2025-04-21

Benzaldehyde, 2-hydroxy-6-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-hydroxy-6-methyl-3-(trifluoromethyl)-
    • 873011-51-9
    • 2-hydroxy-6-methyl-3-(trifluoromethyl)benzaldehyde
    • SCHEMBL1678604
    • Inchi: 1S/C9H7F3O2/c1-5-2-3-7(9(10,11)12)8(14)6(5)4-13/h2-4,14H,1H3
    • InChI Key: AVINIHRHCYGKBK-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C)=C(C=O)C=1O)(F)F

Computed Properties

  • Exact Mass: 204.03981395Da
  • Monoisotopic Mass: 204.03981395Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų
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